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Compound of Interest

Compound Name: 3-Hydroxypropanehydrazide

CAS No.: 24535-11-3

Cat. No.: B1266981

Get Quote

CAS Registry Number: 24535-11-3 Synonyms: 3-Hydroxypropionic acid hydrazide;

-Hydroxypropionhydrazide

Executive Summary
3-Hydroxypropanehydrazide is a bifunctional aliphatic building block characterized by a

terminal nucleophilic hydrazide group (

) and a distal primary hydroxyl group (

). Unlike its aromatic counterparts (e.g., Isoniazid), this molecule offers a flexible ethyl linker
that imparts distinct solubility profiles and steric freedom in drug design.

This guide details the physicochemical architecture, validated synthetic protocols, and

divergent reactivity pathways of 3-hydroxypropanehydrazide. It is designed for medicinal

chemists and process engineers requiring high-purity intermediates for heterocyclic synthesis

(specifically 1,3,4-oxadiazoles) and polymer crosslinking.
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The utility of 3-hydroxypropanehydrazide stems from its dual-nucleophile nature. The "Alpha

Effect" renders the terminal amino group (

) significantly more nucleophilic than the hydroxyl group, allowing for chemoselective
derivatization without protecting groups in controlled conditions.

Table 1: Physicochemical Specifications
Property Value / Description Note

Molecular Formula -

Molecular Weight 104.11 g/mol -

Appearance White crystalline solid
Hygroscopic; store under inert

gas.

Melting Point 103–104 °C
Sharp melt indicates high

purity.

Boiling Point ~382 °C (Predicted)
Decomposes before boiling at

atm pressure.

Solubility

High:

, MeOH, EtOHLow:

, Hexanes

Hydrophilicity driven by H-

bonding capacity (3 donors, 4

acceptors).

pKa ~13.0 (Hydrazide NH)
Weakly acidic; acts as a base

in acidic media.

Critical Distinction: Do not confuse with 2-hydroxyacetohydrazide (Glycolic acid hydrazide, CAS

3530-14-1).[1] The 3-carbon backbone of the subject molecule (CAS 24535-11-3) prevents the

rapid intramolecular decomposition often seen in shorter

-hydroxy hydrazides.
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Synthetic Routes & Process Optimization
While synthesis via

-propiolactone is chemically feasible, it is operationally hazardous due to carcinogenicity. The
industry-standard, self-validating route utilizes the hydrazinolysis of methyl 3-
hydroxypropionate.

Mechanistic Workflow
The reaction proceeds via a nucleophilic acyl substitution. The hydrazine acts as a potent

nucleophile, displacing the methoxide leaving group.
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Figure 1: Synthetic workflow for the hydrazinolysis of methyl 3-hydroxypropionate.

Validated Experimental Protocol
Objective: Synthesis of 3-Hydroxypropanehydrazide (10g scale).

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Reagent Charging:

Charge Methyl 3-hydroxypropionate (10.4 g, 100 mmol) into the flask.

Add Absolute Ethanol (50 mL) as solvent.

Critical Step: Add Hydrazine Hydrate (80%, 7.5 g, 120 mmol) dropwise over 10 minutes at

room temperature. Note: Excess hydrazine prevents dimer formation.

Reaction: Heat the mixture to reflux (80°C) for 6 hours.
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Validation: Monitor via TLC (System: 10% MeOH in DCM). The ester spot (

) should disappear; the hydrazide spot (

) will appear.

Workup:

Concentrate the reaction mixture under reduced pressure to remove ethanol and excess

hydrazine.

The residue will solidify upon cooling.

Purification: Recrystallize from hot ethanol/ether (1:1).

Characterization (Self-Validation Criteria):

IR: Look for the disappearance of the ester carbonyl (~1735

) and appearance of the hydrazide amide I (~1650

) and

doublets (~3300

).

1H NMR (DMSO-d6):

2.25 (t, 2H,

), 3.60 (t, 2H,

), 4.5 (br s, OH), 8.9 (br s, NH).

Chemical Reactivity & Mechanistic Pathways
The chemical value of 3-hydroxypropanehydrazide lies in its ability to serve as a "backbone"

for heterocyclic construction while retaining a polar hydroxyl tail.

Heterocyclization (The Drug Discovery Engine)
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The most prominent application is the conversion to 1,3,4-oxadiazoles and 1,2,4-triazoles.

These rings are bioisosteres of amides and esters, offering improved metabolic stability.

1,3,4-Oxadiazole Formation: Reaction with carboxylic acids in the presence of

or T3P (Propylphosphonic anhydride).

Mechanism: Acylation of the hydrazide

-nitrogen followed by cyclodehydration.

Schiff Base Formation
Condensation with aldehydes yields acylhydrazones. These are often used as iron-chelating

agents or crystalline intermediates for purification.
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Figure 2: Divergent reactivity pathways for heterocyclic synthesis.

Applications in Drug Discovery & Materials[2][3]
Pharmaceutical Intermediates
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The 2-hydroxyethyl side chain (

) retained after cyclization improves the water solubility of lipophilic pharmacophores.

Antitubercular Agents: Analogs of Isoniazid where the pyridine ring is replaced or modified,

using the hydrazide moiety to inhibit mycolic acid synthesis.

Kinase Inhibitors: The oxadiazole derivatives serve as rigid linkers in ATP-competitive

inhibitors.

Polymer Chemistry[4]
Crosslinking: The hydrazide group reacts with ketone-functionalized polymers (e.g.,

specialized polyacrylates) to form reversible hydrazone crosslinks. This is utilized in self-

healing hydrogels.

Surface Modification: The hydroxyl group allows for anchoring to surfaces (via silanization or

esterification), while the hydrazide remains free to capture carbonyl-containing biomarkers.

Safety & Handling (SDS Summary)
Hazards: Skin and eye irritant. Potential respiratory sensitizer (typical of hydrazides).

Storage: Store at 2–8°C under Argon. Hygroscopic—moisture uptake leads to sticky gums

and hydrolysis over time.

Incompatibility: Strong oxidizing agents, acid chlorides (uncontrolled reaction), and

anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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